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Compound of Interest

Compound Name: Gcase activator 3

Cat. No.: B15578877 Get Quote

Application Notes and Protocols for Gcase
Activator 3
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Gcase

(Glucocerebrosidase) Activator 3, a non-inhibitory modulator of GCase activity. This compound

has been shown to partially stabilize GCase, increase its enzymatic activity, and reduce the

misfolding and degradation of mutant GCase protein in cellular models of Parkinson's Disease

(PD) and related synucleinopathies.[1][2][3]

Introduction
Glucocerebrosidase (GCase), encoded by the GBA1 gene, is a lysosomal enzyme responsible

for the hydrolysis of glucosylceramide into glucose and ceramide.[3] Mutations in GBA1 that

lead to GCase deficiency are the cause of Gaucher Disease, the most common lysosomal

storage disorder, and represent a significant genetic risk factor for Parkinson's Disease.[2][3][4]

A key pathological feature of these diseases is the misfolding and subsequent degradation of

mutant GCase, leading to the accumulation of its substrate, glucosylceramide, and contributing

to the aggregation of α-synuclein.

Gcase Activator 3 (also referred to as compound 9q) is a quinazoline derivative that acts as a

pharmacological chaperone, partially stabilizing both wild-type and mutant GCase.[1][2][3][4]
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This stabilization enhances the enzymatic activity of GCase within the lysosome, offering a

promising therapeutic strategy for GBA1-related synucleinopathies.[2][3][4]

Data Summary
The following table summarizes the key quantitative data regarding the preparation and use of

Gcase Activator 3.

Parameter Value Source

Molecular Weight 384.43 g/mol --INVALID-LINK--

Solubility Soluble in DMSO --INVALID-LINK--

Recommended Stock Solution

Concentration
10 mM in DMSO --INVALID-LINK--

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
--INVALID-LINK--

Working Concentration in

Fibroblasts
5 µM - 15 µM [3]

Working Concentration in

iPSC-derived Dopaminergic

Neurons

5 µM - 15 µM [3]

Incubation Time in Fibroblasts 3 days [3]

Incubation Time in iPSC-

derived Dopaminergic Neurons
10 days [3]

Experimental Protocols
Protocol 1: Preparation of Gcase Activator 3 Stock
Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of Gcase Activator 3 in

DMSO.

Materials:
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Gcase Activator 3 (powder)

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Procedure:

Calculate the required amount of Gcase Activator 3 powder to prepare the desired volume

of a 10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.8443 mg of Gcase Activator 3.

Aseptically add the weighed Gcase Activator 3 to a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the microcentrifuge tube.

Vortex the solution until the Gcase Activator 3 is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Protocol 2: Treatment of Human Fibroblasts with Gcase
Activator 3
This protocol provides a method for treating human fibroblasts to assess the effect of Gcase
Activator 3 on GCase activity and protein levels.

Materials:

Human fibroblast cell line (e.g., healthy control, homozygous N370S mutant, or homozygous

L444P mutant)

Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

Gcase Activator 3 stock solution (10 mM in DMSO)
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Vehicle control (DMSO)

Cell culture plates

Procedure:

Seed the human fibroblasts in cell culture plates at the desired density and allow them to

adhere overnight.

Prepare the working concentrations of Gcase Activator 3 (e.g., 5 µM and 15 µM) by diluting

the 10 mM stock solution in complete cell culture medium.[3] Prepare a vehicle control with

the same final concentration of DMSO.

Remove the existing medium from the cells and replace it with the medium containing the

different concentrations of Gcase Activator 3 or the vehicle control.

Incubate the cells for 3 days at 37°C in a humidified incubator with 5% CO2.[3]

After the incubation period, the cells can be harvested for downstream analysis, such as a

live-cell GCase activity assay or immunoblotting to assess GCase protein levels.[3]

Protocol 3: Treatment of iPSC-derived Dopaminergic
Neurons with Gcase Activator 3
This protocol outlines the treatment of induced pluripotent stem cell (iPSC)-derived

dopaminergic neurons to evaluate the efficacy of Gcase Activator 3.

Materials:

iPSC-derived dopaminergic neurons (e.g., wild-type control or patient-derived heterozygous

N370S GBA1 mutant)

Neuronal differentiation and maintenance medium

Gcase Activator 3 stock solution (10 mM in DMSO)

Vehicle control (DMSO)
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Cell culture plates suitable for neuronal culture

Procedure:

Culture the iPSC-derived dopaminergic neurons according to your established differentiation

protocol.

On the desired day of differentiation (e.g., day 70), prepare the working concentrations of

Gcase Activator 3 (e.g., 5 µM and 15 µM) by diluting the 10 mM stock solution in the

neuronal culture medium.[3] Prepare a vehicle control with the same final concentration of

DMSO.

Treat the neurons with the medium containing Gcase Activator 3 or the vehicle control.

Incubate the neurons for 10 consecutive days, performing a medium change with freshly

prepared Gcase Activator 3 or vehicle every 2-3 days.[3]

Following the 10-day treatment, harvest the neurons for analysis of GCase protein levels and

enzyme activity.[3]
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Caption: GCase Activator 3 Mechanism of Action.
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Caption: Experimental Workflow for Gcase Activator 3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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